Cas no 82834-12-6 (N-(S)-1-Carbethoxybutyl-(S)-alanine)

• Product Name: N-(S)-1-Carbethoxybutyl-(S)-alanine
• CAS No: 82834-12-6
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• MDL: MFCD07782126
• CID: 60510
• PubChem ID: 10015159
• Update Time: 2024-10-27

N-(S)-1-Carbethoxybutyl-(S)-alanine Chemical and Physical Properties

Names and Identifiers

• (S)-2-(((S)-1-Ethoxy-1-oxopentan-2-yl)amino)propanoic acid
• N-((S)-Ethoxycarbonyl-1-butyl)-(S)-Alanine
• (2s)-2-(((s)-1-(ethoxycarbonyl)butyl)amino)propanoic acid
• N-[(S)-1-Carbethoxybutyl]-(S)-Alanine
• N-((S)-1-Ethoxycarbonylbutyl)-L-Alanine
• N-((S)Ethoxycarbonylbutyl)-(S)-Alanine
• N-((s)-Ethoxycarbonyl)-(s)-alanine
• N-((s)-Ethoxycarbonyl)-(s)-alanine-
• (S)-N-(Ethoxycarbonyl)butyl-(S)-alanine
• N-[(S)-1-CARBETHOXY-1-BUTYL]-(S)-ALANINE( PERINDOPRIL INTERMEDIATE)
• 2-(1-Carboxyethylamino)-pentacoic acid ethyl ester
• N-[(S)-1-Carbethoxy-1-butyl]-(S)-alanine
• N-[(S)-ETHOXYCARBONYLBUTYL]-L-ALANINE
• N-[-(S)-Ethoxycarbonylbutyl]-L-alanine
• Perindopril Intermediates
• intermediate of perindopril
• N-((S)Ethoxycarbonylbutyl)-(S)-Alanine (high-pressure hydrogenation)
• N-[S-Ethoxycarbonyl-1-Butyl]-S-Alanine
• N-[(S)-Ethoxycarbonyl-1-Butyl]-(S)-Alanine
• (2S)-2-[[(2S)-1-ethoxy-1-oxopentan-2-yl]amino]propanoic acid
• L-Norvaline, N-(1-carboxyethyl)-, 1-ethyl ester, (S)- (ZCI)
• N-[(1S)-1-Carboxyethyl]-L-norvaline 1-ethyl ester (ACI)
• AKOS015892676
• (S)-2-((S)-1-ethoxy-1-oxopentan-2-ylamino)propanoic acid
• (2S)-2-{[(2S)-1-ETHOXY-1-OXOPENTAN-2-YL]AMINO}PROPANOIC ACID
• N-((S)-1-carbetoxybutyl)-(S)-alanine
• L-Norvaline, N-[(1S)-1-carboxyethyl]-, 1-ethyl ester
• AS-70546
• N-[(2S)-1-Ethoxy-1-oxopentan-2-yl]-L-alanine
• (S)-N-[(S)-1-(ethoxycarbonyl)butyl]alanine
• MFCD07782126
• n-((s)-1-carbethoxybutyl)-(s)-alanine
• HY-20303
• N-[(S)-1-Carbethoxy-1-butyl]-L-alanine
• DTXSID50434230
• N-[1-(S)-ethoxycarbonyl-1-butyl]-(S)-alanine
• N-[(S)-Ethoxycarbonylbutyl]-Ala-OH
• n-((s)-1-carbethoxy-1-butyl)-(s)-alanine
• N-[(2S)-1-Ethoxy-1-oxo-2-pentanyl]-L-alanine
• SCHEMBL300278
• F14491
• AMY3398
• ((S)-1-ethoxy-1-oxopentan-2-yl)-L-alanine
• Q-201439
• N-[1-(S)-Ethoxycarbonylbutyl]-(S)-alanine
• AUVAVXHAOCLQBF-YUMQZZPRSA-N
• N-(1-(S)-Ethoxycarbonylbutyl)-L-alanine
• 82834-12-6
• N-((S)-1-carbethoxybutyl)-L-alanine
• CS-0003964
• (S)-N-(1-Carboxyethyl)-L-norvaline 1-Ethyl Ester; N-((S)-Ethoxycarbonyl-1-butyl)-(S)-alanine
• N-(S)-1-Carbethoxybutyl-(S)-alanine

• MDL： MFCD07782126
• Inchi： 1S/C10H19NO4/c1-4-6-8(10(14)15-5-2)11-7(3)9(12)13/h7-8,11H,4-6H2,1-3H3,(H,12,13)/t7-,8-/m0/s1
• InChI Key： AUVAVXHAOCLQBF-YUMQZZPRSA-N
• SMILES： [C@H](CCC)(C(=O)OCC)N[C@@H](C)C(=O)O

Computed Properties

• Exact Mass: 217.13100
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Color/Form: White or yellowish crystalline powder
• Density: 1.1±0.1 g/cm3
• Melting Point: 145-150 ºC
• Boiling Point: 324.1 ℃ at 760 mmHg
• Flash Point: 149.8±23.7 °C
• Refractive Index: 1.461
• PSA: 75.63000
• LogP: 1.17180
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

N-(S)-1-Carbethoxybutyl-(S)-alanine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4°C,-4At ℃Store…Better